
Application Notes and Protocols for Aklomide
Efficacy Testing in Chicken Animal Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aklomide

Cat. No.: B1666742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant

threat to the poultry industry worldwide, leading to substantial economic losses through

mortality, reduced weight gain, and poor feed conversion. Aklomide is an anticoccidial

compound that has been utilized in the prevention and control of this disease. These

application notes provide detailed protocols for evaluating the efficacy of Aklomide in chicken

animal models, focusing on standardized methodologies for consistent and reproducible

results. The protocols described herein are based on established battery cage trial models, a

controlled method for assessing anticoccidial drug efficacy.

Principle of Aklomide Action
Aklomide is a coccidiostat that interferes with the early stages of the Eimeria life cycle. While

its precise molecular mechanism is not fully elucidated, its efficacy is often enhanced when

used in combination with other anticoccidial agents, such as sulfonamides. For instance,

Novastat®, a combination of Aklomide and Sulfanitran, has demonstrated high effectiveness

in controlling coccidiosis caused by species such as Eimeria tenella and Eimeria acervulina.[1]

[2]
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Understanding the host's immune response to Eimeria infection is crucial for contextualizing

the action of anticoccidial drugs. Eimeria infection triggers a complex interplay of innate and

adaptive immune responses within the chicken's intestinal mucosa. Key signaling pathways,

such as the Toll-like receptor (TLR) and NF-κB pathways, are activated upon parasite

recognition, leading to the production of pro-inflammatory cytokines and the initiation of an

inflammatory response aimed at controlling the parasite.[3][4][5]
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NF-κB Signaling Pathway Activation in Chicken Intestinal Epithelial Cells upon Eimeria
Infection.

Experimental Protocols
Protocol 1: Battery Cage Efficacy Trial
This protocol outlines a standard battery cage trial to assess the efficacy of Aklomide against a

specific Eimeria species.

1. Experimental Animals and Housing:

Species: Broiler chickens (e.g., Cobb 500, Ross 308).

Age: Day-old chicks.

Housing: Raised in wire-floored battery cages to prevent reinfection from litter. Cages should

be thoroughly cleaned and disinfected prior to the study.

Environment: Maintain appropriate brooding temperature, lighting, and ventilation.

2. Diet and Water:

Provide ad libitum access to a balanced, unmedicated starter feed.

Ensure a constant supply of fresh, clean water.

The test substance (Aklomide) should be incorporated into the feed at the desired

concentration for the treatment groups.

3. Experimental Design:

Group 1: Uninfected, Untreated Control (UUC): Birds receive unmedicated feed and are not

infected.

Group 2: Infected, Untreated Control (IUC): Birds receive unmedicated feed and are

infected.
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Group 3: Infected, Aklomide-Treated (TEST): Birds receive feed medicated with Aklomide
at the test concentration and are infected.

Replicates: Use a sufficient number of birds per group (e.g., 10 birds per replicate, with 4-6

replicates per group) to ensure statistical power.

4. Infection:

Parasite: Use a specific, recent field isolate or a reference strain of Eimeria (e.g., E. tenella,

E. acervulina).

Inoculum Preparation: Culture and sporulate oocysts. The number of sporulated oocysts per

bird should be titrated to cause a significant, but not overwhelming, infection (e.g., a 15-25%

reduction in weight gain in the IUC group).

Inoculation: At approximately 14 days of age, orally inoculate each bird in the IUC and TEST

groups with the prepared oocyst suspension.
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Day 0:
Day-old chicks arrive

Day 0-13:
Rear on unmedicated feed

Day 13:
Randomize into experimental groups

Day 13 onwards:
Administer treated feed

Day 14:
Oral inoculation with Eimeria oocysts

Day 14-21:
Monitor clinical signs and mortality

Day 21:
Weigh birds, collect fecal samples for OPG

Day 21:
Euthanize for lesion scoring

Data Analysis:
Calculate BWG, FCR, Lesion Scores, OPG

End of Trial

Click to download full resolution via product page

Experimental Workflow for a Battery Cage Efficacy Trial.
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5. Data Collection and Efficacy Parameters:

Body Weight Gain (BWG): Weigh birds at the start of the treatment period (e.g., day 13) and

at the end of the trial (e.g., day 21). Calculate the average weight gain per bird for each

group.

Feed Conversion Ratio (FCR): Record the total feed consumed per replicate during the trial

period. Calculate FCR as the total feed consumed divided by the total weight gain.

Mortality: Record daily mortality.

Lesion Scoring: At the end of the trial (typically 7 days post-infection), euthanize a subset of

birds from each group. Score the gross intestinal lesions according to the Johnson and Reid

(1970) method, which uses a scale of 0 (no lesions) to 4 (severe lesions).

Oocyst Shedding (Oocysts Per Gram of Feces - OPG): Collect fecal samples from each

replicate for several days post-infection (e.g., days 5-8 post-infection). Use a standardized

method, such as the McMaster technique, to count the number of oocysts per gram of feces.

Protocol 2: Oocyst Counting (McMaster Technique)
1. Materials:

McMaster counting chamber

Microscope

Saturated salt (NaCl) solution (flotation solution)

Beaker, gauze, and stirring rod

Graduated cylinder and pipette

Scale

2. Procedure:

Weigh 2 grams of a pooled fecal sample from a single replicate.
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Add the fecal sample to a beaker and add 28 ml of saturated salt solution.

Mix thoroughly with a stirring rod to create a uniform suspension.

Strain the suspension through a layer of gauze into another beaker.

Using a pipette, immediately fill both chambers of the McMaster slide.

Let the slide sit for 5 minutes to allow the oocysts to float to the top.

Under a microscope at 100x magnification, count the oocysts within the grid of both

chambers.

Calculate the OPG using the following formula: OPG = (Total oocysts in both chambers) x 50

Data Presentation
The following tables present illustrative data from a hypothetical Aklomide efficacy trial against

Eimeria tenella. This data is representative of expected outcomes and should be used for

comparative purposes.

Table 1: Performance Data

Group
Average Body
Weight Gain (g)

Feed Conversion
Ratio (FCR)

Mortality (%)

Uninfected, Untreated

Control (UUC)
550 1.50 0

Infected, Untreated

Control (IUC)
420 1.95 15

Infected, Aklomide-

Treated (TEST)
535 1.55 2

Table 2: Parasitological and Pathological Data
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Group Mean Lesion Score (0-4)
Mean Oocyst Shedding
(OPG x 10³)

Uninfected, Untreated Control

(UUC)
0.0 0

Infected, Untreated Control

(IUC)
3.2 250

Infected, Aklomide-Treated

(TEST)
0.5 25

Conclusion
The protocols detailed in these application notes provide a robust framework for the evaluation

of Aklomide's efficacy against coccidiosis in chickens. Consistent application of these

methods, particularly in controlled battery cage trials, will yield reliable data on key performance

and parasitological parameters. The illustrative data demonstrates the expected outcomes of a

successful anticoccidial agent, characterized by improved weight gain and feed conversion,

and a significant reduction in mortality, intestinal lesions, and oocyst shedding. Researchers

and drug development professionals can adapt these protocols to assess novel anticoccidial

candidates and formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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